Cas no 2136-78-9 (Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)-)

• Product Name: Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)-
• CAS No: 2136-78-9
• MF: C₇H₂Cl₆
• MW: 298.808776378632
• CID: 271705
• PubChem ID: 96677
• Update Time: 2025-04-19

Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentachloro-6-(chloromethyl)-
• 1,2,3,4,5-pentachloro-6-(chloromethyl)benzene
• 2,3,4,5,6-PENTACHLOROBENZYL CHLORIDE
• 2.3.4.5.6-Pentachlor-1-chlormethyl-benzol
• Benzene,pentachloro(chloromethyl)
• Pentachlor-benzylchlorid
• Pentachloro(chloromethyl)benzene
• pentachloro-benzyl chloride
• NSC-85645
• pentachlorobenzyl chloride
• 1, 2, 3, 4, 5-pentachloro-6-(chloromethyl)benzene
• NCIOpen2_004947
• Alpha,2,3,4,5,6-hexachlorotoluene
• Benzene, pentachloro(chloromethyl)-
• 2136-78-9
• DTXSID20175623
• NSC 85645
• 1,2,3,4,5-Pentachloro-6-(chloromethyl)benzene #
• SCHEMBL7405800
• NSC85645

• Inchi： 1S/C7H2Cl6/c8-1-2-3(9)5(11)7(13)6(12)4(2)10/h1H2
• InChI Key： ZULBFSSEZXLFIV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1CCl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 295.82900
• Monoisotopic Mass: 295.829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Density: 1.689
• Boiling Point: 339.3°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.599
• PSA: 0.00000
• LogP: 5.69240
• Solubility: Insoluble in water, soluble in toluene \ chlorobenzene and other organic solvents

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides